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Compound of Interest

Compound Name: 2,2-Dimethylethenylboronic acid

Cat. No.: B080547

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring a safe laboratory environment and protecting the
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2,2-Dimethylethenylboronic acid (CAS: 14559-88-7). Adherence to these
procedures is critical for minimizing risks and complying with regulatory standards.

2,2-Dimethylethenylboronic acid should be handled as hazardous waste. Under no
circumstances should this chemical or its containers be disposed of in regular trash or down
the drain.[1]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). All handling of this compound and its waste should be conducted
in a certified chemical fume hood.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Nitrile or neoprene gloves. Double gloving is

recommended.

Body Protection

Alab coat that fully covers the arms and is

fastened in the front.

Footwear

Closed-toe shoes.

This data is compiled from general safety guidelines for handling boronic acid derivatives.[1]

Hazard Classifications:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,2-Dimethylethenylboronic acid is classified with the following hazards:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation.[2]
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation.[2]

Step-by-Step Disposal Procedure

The primary disposal instruction for 2,2-Dimethylethenylboronic acid is to dispose of the

contents and container at an appropriate treatment and disposal facility in accordance with

applicable laws and regulations.[3][4][5] The following steps provide a detailed protocol for

preparing the waste for collection.

» Waste Segregation and Collection:
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o Designated Waste Containers: Use separate, clearly labeled, and sealable containers for
solid and liquid waste containing 2,2-Dimethylethenylboronic acid.[1]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include
the full chemical name: "2,2-Dimethylethenylboronic acid" and its CAS number (14559-
88-7).[1]

e Solid Waste Disposal:

o Contaminated solid materials such as gloves, bench paper, and empty vials should be
collected in a designated, sealed container lined with a chemically resistant bag.

e Liquid Waste Disposal:

o Unused or waste solutions of 2,2-Dimethylethenylboronic acid should be collected in a
designated, sealed, and chemically compatible container.

o Do not mix with other incompatible waste streams. Boronic acids can be incompatible with
strong oxidizing agents.

o Decontamination of Glassware:

o Initial Rinse: Glassware that has come into contact with 2,2-Dimethylethenylboronic
acid should be rinsed with a suitable organic solvent (e.g., acetone or ethanol) in a
chemical fume hood. This rinsate must be collected as hazardous liquid waste.

o Secondary Decontamination: A subsequent wash with a basic solution (e.g., a dilute
solution of sodium hydroxide) can help to convert residual boronic acid into a more water-
soluble boronate salt. This rinsate should also be collected as hazardous liquid waste.[1]

o Final Rinse: A final rinse with water should be performed, and this rinse water should also
be collected as hazardous waste.[1]

o Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before
reuse.

o Waste Storage and Pickup:
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o Store all sealed and labeled waste containers in a designated satellite accumulation area.

o Follow your institution's specific procedures for hazardous waste pickup and disposal.

Disposal Workflow
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Caption: Disposal workflow for 2,2-Dimethylethenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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